Cas no 2229192-83-8 (1-2-(2,4-difluorophenyl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(2,4-difluorophenyl)ethylcyclopropan-1-ol
• CAS No: 2229192-83-8
• MF: C₁₁H₁₂F₂O
• MW: 198.209190368652
• CID: 5971257
• PubChem ID: 165614693
• Update Time: 2025-06-09

1-2-(2,4-difluorophenyl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(2,4-difluorophenyl)ethylcyclopropan-1-ol
• 1-[2-(2,4-difluorophenyl)ethyl]cyclopropan-1-ol
• EN300-1804735
• 2229192-83-8

• Inchi： 1S/C11H12F2O/c12-9-2-1-8(10(13)7-9)3-4-11(14)5-6-11/h1-2,7,14H,3-6H2
• InChI Key： XBXJDZZDTKGMLB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CCC1(CC1)O)F

Computed Properties

• Exact Mass: 198.08562133g/mol
• Monoisotopic Mass: 198.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-2-(2,4-difluorophenyl)ethylcyclopropan-1-ol

Comprehensive Overview of 1-2-(2,4-Difluorophenyl)ethylcyclopropan-1-ol (CAS No. 2229192-83-8): Properties, Applications, and Industry Insights

1-2-(2,4-Difluorophenyl)ethylcyclopropan-1-ol (CAS No. 2229192-83-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a cyclopropane ring and difluorophenyl moiety makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors where fluorinated compounds exhibit enhanced binding affinity and metabolic stability.

In recent years, the demand for fluorinated compounds like 1-2-(2,4-Difluorophenyl)ethylcyclopropan-1-ol has surged, driven by trends in precision medicine and sustainable agriculture. A common question among chemists is: "How does the cyclopropyl alcohol group influence the compound's reactivity?" Studies suggest that the steric strain of the cyclopropane ring can lead to selective transformations, making it a versatile building block for chiral synthesis. This aligns with the growing interest in stereoselective reactions and green chemistry methodologies.

The compound's CAS No. 2229192-83-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in patent applications and academic publications. One emerging topic is its role in covalent inhibitors, a hot area in oncology and antiviral research. The difluorophenyl group's electron-withdrawing properties may enhance interactions with biological targets, a feature leveraged in proteolysis-targeting chimeras (PROTACs). Such applications resonate with the broader shift toward targeted therapies and small-molecule modulators.

From a synthetic perspective, 1-2-(2,4-Difluorophenyl)ethylcyclopropan-1-ol poses intriguing challenges. Users often inquire about "optimized routes for large-scale production" or "compatibility with flow chemistry systems." Recent advances in catalysis, such as palladium-catalyzed C-H functionalization, offer promising avenues to streamline its synthesis while minimizing waste—a priority for industries adopting circular economy principles.

Environmental and regulatory considerations also shape discussions around this compound. While not classified as hazardous, its fluorinated nature prompts questions about biodegradability and persistence. Researchers are evaluating benign-by-design alternatives, reflecting the demand for eco-friendly chemicals. This ties into broader themes like EU REACH compliance and green solvent usage, which dominate searches in chemical forums.

In conclusion, 1-2-(2,4-Difluorophenyl)ethylcyclopropan-1-ol exemplifies the intersection of innovation and practicality in modern chemistry. Its dual utility in life sciences and material science, coupled with evolving synthetic strategies, ensures its continued relevance. As industries prioritize molecular diversity and sustainable practices, this compound will likely remain a focal point for R&D efforts worldwide.